Cas no 773136-40-6 (Ethyl 2,5-bis(trifluoromethyl)benzoate)
773136-40-6 structure
Product Name:Ethyl 2,5-bis(trifluoromethyl)benzoate
CAS No:773136-40-6
MF:C11H8F6O2
MW:286.170444488525
CID:4959781
Update Time:2023-08-23
Ethyl 2,5-bis(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis-trifluoromethyl-benzoic acid ethyl ester
- ethyl 2,5-bis(trifluoromethyl)benzoate
- 2,5-Di(trifluoromethyl)benzoic acid, ethyl ester
- Ethyl 2,5-bis(trifluoromethyl)benzoate
-
- Inchi： 1S/C11H8F6O2/c1-2-19-9(18)7-5-6(10(12,13)14)3-4-8(7)11(15,16)17/h3-5H,2H2,1H3
- InChI Key： CXPOENCKRJUREO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 322
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3
Ethyl 2,5-bis(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002729-250mg |
Ethyl 2,5-bis(trifluoromethyl)benzoate |
773136-40-6 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A015002729-500mg |
Ethyl 2,5-bis(trifluoromethyl)benzoate |
773136-40-6 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A015002729-1g |
Ethyl 2,5-bis(trifluoromethyl)benzoate |
773136-40-6 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| A2B Chem LLC | BA28336-1g |
2,5-Bis-trifluoromethyl-benzoic acid ethyl ester |
773136-40-6 | 97% | 1g |
$993.00 | 2024-04-19 | |
| A2B Chem LLC | BA28336-5g |
2,5-Bis-trifluoromethyl-benzoic acid ethyl ester |
773136-40-6 | 97% | 5g |
$2523.00 | 2024-04-19 |
Ethyl 2,5-bis(trifluoromethyl)benzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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